Cas no 174261-19-9 (Benzoic acid,5-amino-2,4-dimethoxy-)

• Product Name: Benzoic acid,5-amino-2,4-dimethoxy-
• CAS No: 174261-19-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 111694
• PubChem ID: 21477054
• Update Time: 2025-04-18

Benzoic acid,5-amino-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2,4-dimethoxy-
• 5-Amino-2,4-dimethoxybenzoic acid
• Benzoic acid, 5-amino-2,4-dimethoxy- (9CI)
• EN300-754619
• SCHEMBL8901228
• 3-amino-4,6-dimethoxy benzoic acid
• 174261-19-9
• AKOS012322936

• Inchi： 1S/C9H11NO4/c1-13-7-4-8(14-2)6(10)3-5(7)9(11)12/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： NLPCBEKYYRAMKY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(=O)O)N)OC

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 81.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives